5-(2,3-Dihydro-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-(2,3-dihydro-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C10H9N3O2/c11-10-13-12-9(15-10)8-5-6-3-1-2-4-7(6)14-8/h1-4,8H,5H2,(H2,11,13)
• InChI Key: WIRXXPMFPSECKP-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C21)C3=NN=C(O3)N
• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol

Description

The compound “5-(2,3-Dihydro-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-amine” is a complex organic molecule that contains a benzofuran and an oxadiazole ring. Benzofuran is a heterocyclic compound, also known as a cyclic compound, which consists of two different elements: carbon and oxygen. Oxadiazole is a class of organic compounds containing a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the benzofuran and oxadiazole rings in separate steps, followed by their connection via an appropriate linker. The exact synthetic route would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzofuran and oxadiazole rings, which may impart specific chemical and physical properties to the molecule. The exact structure would need to be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the benzofuran and oxadiazole rings. These rings may undergo various chemical reactions, depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by the presence of the benzofuran and oxadiazole rings. These properties could be determined using various analytical techniques.

Scientific Research Applications

Histamine Receptor Modulation

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Anti-Inflammatory Potential

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Anticancer Properties

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Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. For example, some benzofuran derivatives have been found to act as antagonists for the histamine H3 and H4 receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. Some benzofuran derivatives have been found to exhibit neurotoxicity.

Future Directions

The future research directions for this compound could include further studies to elucidate its mechanism of action, optimize its synthesis, and evaluate its potential as a therapeutic agent.